Cas no 108-94-1 (Cyclohexanone)

Cyclohexanone Properties

Names and Identifiers

• Cyclohexanone
• Anon
• caswellno270
• Cicloesanone
• Cykloheksanon
• cykloheksanon(polish)
• epapesticidechemicalcode025902
• Hexanon
• Hytrol O
• CYCLOHEXANONE AR
• 2-cyclohexanone
• Cyclohexanol
• Cyclohexanon
• cyclo-hexanone
• cyclohexyloxide
• Hexahydrophenol
• Anone
• NSC 5711
• Nadone
• Pimelic ketone
• Pimelin ketone
• Sextone
• HEXANONE
• FEMA 3909
• hytrolo
• +Expand

• MDL： MFCD00001625
• InChIKey： JHIVVAPYMSGYDF-UHFFFAOYSA-N
• Inchi： 1S/C6H10O/c7-6-4-2-1-3-5-6/h1-5H2
• SMILES： C1CCC(=O)CC1
• BRN： 385735

Computed Properties

• Exact Mass: 98.07320
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 98.073165
• Heavy Atom Count: 7
• Complexity: 68.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.51960
• PSA: 17.07000
• Merck: 2726
• Refractive Index: n20/D 1.450(lit.)
• Water Partition Coefficient: 150 g/L (10 ºC)
• Boiling Point: 155 °C(lit.)
• Melting Point: −47 °C (lit.)
• Vapor Pressure: 3.4 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• FEMA: 3909 | CYCLOHEXANONE
• Solubility: 90g/l
• Relative Polarity: 0.281
• Color/Form: Colorless or light yellow transparent oily liquid with strong irritating odor. [1]
• PH: 7 (70g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: It is slightly soluble in water and miscible in most organic solvents such as ethanol, diethyl ether, benzene and acetone. [15]
• pka: 17(at 25℃)
• Density: 0.947 g/mL at 25 °C(lit.)
• Ionization Potential: 9.14 eV

Cyclohexanone Security Information

• Symbol: GHS02 GHS07
• RTECS：GW1050000
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R20
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1915 3/PG 3
• Hazard Statement： H226,H332
• Warning Statement： P280-P305+P351+P338
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10-20/21/22-38-41
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: 1.62 ml/kg (Smyth)
• Explosive Limit：1.1%, 100°F
• HazardClass：3

Cyclohexanone Customs Data

• HS CODE：2914220000
• Customs Data：

  China Customs Code:

  2914220000

  Overview:

  2914220000 Cyclohexanone and methyl cyclohexanone.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2914220000. VAT:17.0%. Tax rebate rate:9.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Solvents